molecular formula C16H32O2Si B13237133 2-{1-[(Tert-butyldimethylsilyl)oxy]-2,2,4,4-tetramethylcyclobutyl}acetaldehyde

2-{1-[(Tert-butyldimethylsilyl)oxy]-2,2,4,4-tetramethylcyclobutyl}acetaldehyde

Cat. No.: B13237133
M. Wt: 284.51 g/mol
InChI Key: JORQKQNQRUVETB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is an organosilicon aldehyde featuring a sterically hindered cyclobutane core substituted with four methyl groups (2,2,4,4-tetramethyl) and a tert-butyldimethylsilyl (TBS) ether-protected hydroxyl group. The acetaldehyde moiety is appended to the cyclobutyl ring, making it a reactive intermediate in organic synthesis. Its bulky structure is designed to modulate reactivity and selectivity in stereochemical transformations, such as asymmetric aldol reactions or nucleophilic additions, where steric shielding is critical.

Properties

Molecular Formula

C16H32O2Si

Molecular Weight

284.51 g/mol

IUPAC Name

2-[1-[tert-butyl(dimethyl)silyl]oxy-2,2,4,4-tetramethylcyclobutyl]acetaldehyde

InChI

InChI=1S/C16H32O2Si/c1-13(2,3)19(8,9)18-16(10-11-17)14(4,5)12-15(16,6)7/h11H,10,12H2,1-9H3

InChI Key

JORQKQNQRUVETB-UHFFFAOYSA-N

Canonical SMILES

CC1(CC(C1(CC=O)O[Si](C)(C)C(C)(C)C)(C)C)C

Origin of Product

United States

Preparation Methods

Starting Material Preparation

The initial step involves synthesizing the cyclobutyl core, often via cyclization reactions, or by functionalization of cyclobutene derivatives. Literature indicates that the cyclobutyl scaffold can be constructed through cycloaddition reactions or ring-closing metathesis, followed by functional group modifications.

Silyl Protection of the Cyclobutyl Hydroxyl Group

The key step is the protection of a cyclobutyl hydroxyl group with tert-butyldimethylsilyl chloride (TBDMSCl):

Reaction:
Cyclobutyl hydroxyl compound + TBDMSCl + Base (e.g., imidazole or triethylamine) → TBS-protected cyclobutyl compound

Procedure:

  • Dissolve the cyclobutyl hydroxyl precursor in anhydrous dichloromethane.
  • Add an equimolar amount of imidazole as a base.
  • Cool the mixture to 0–4°C.
  • Slowly add TBDMSCl dropwise, maintaining the temperature.
  • Stir for 16–20 hours at room temperature.
  • Quench with water, extract, dry over magnesium sulfate, and purify via column chromatography.

Data:

Reagents Conditions Yield References
TBDMSCl, imidazole 0–4°C, 16–20 hours ~99% ,

Purification

The product is purified by silica gel chromatography, eluting with a mixture of ethyl acetate and hexanes, typically 5–10% ethyl acetate in hexanes.

Functionalization to the Aldehyde

Oxidation to the Aldehyde

The TBS-protected cyclobutyl compound undergoes oxidation to introduce the aldehyde functionality at the appropriate position:

Reaction:
TBS-protected cyclobutyl alcohol → Oxidation → 2-{1-[(TBDMS)oxy]-2,2,4,4-tetramethylcyclobutyl}acetaldehyde

Oxidation Methods:

Procedure (Swern):

  • Dissolve the TBS-protected alcohol in dry dichloromethane at -78°C.
  • Add DMSO, then oxalyl chloride dropwise.
  • Stir briefly, then add triethylamine.
  • Warm to room temperature and quench with water.
  • Extract, dry

Chemical Reactions Analysis

Types of Reactions: 2-{1-[(Tert-butyldimethylsilyl)oxy]-2,2,4,4-tetramethylcyclobutyl}acetaldehyde undergoes various chemical reactions, including:

Common Reagents and Conditions:

Major Products:

Mechanism of Action

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Functional Differences

The compound is compared to two analogs:

2-{1-[(TBS)oxy]-2-ethylcyclopentyl}acetaldehyde (C₁₅H₃₀O₂Si, MW 270.48 g/mol)

tert-Butyldimethylsiloxyl acetaldehyde (C₁₀H₂₂O₂Si, MW 214.37 g/mol)

Key Comparisons:
Property Target Compound 2-Ethylcyclopentyl Analog tert-Butyldimethylsiloxyl Acetaldehyde
Molecular Formula C₁₇H₃₂O₂Si (inferred) C₁₅H₃₀O₂Si C₁₀H₂₂O₂Si
Molecular Weight ~304.6 g/mol 270.48 g/mol 214.37 g/mol
Core Structure 2,2,4,4-Tetramethylcyclobutyl 2-Ethylcyclopentyl No cyclic structure; linear TBS-protected aldehyde
Substituents Four methyl groups + TBS-O- Ethyl group + TBS-O- TBS-O- directly attached to acetaldehyde
Solubility Low in water; high in nonpolar solvents Likely similar to target (organic solvents) Soluble in ethanol, chloroform, dimethyl ketone
Reactivity Moderate : Steric hindrance reduces aldehyde reactivity Higher : Less steric bulk than target High : Minimal steric shielding
Applications Sterically controlled synthesis Discontinued (likely stability issues) General aldehyde reactions (e.g., nucleophilic additions)

Biological Activity

2-{1-[(Tert-butyldimethylsilyl)oxy]-2,2,4,4-tetramethylcyclobutyl}acetaldehyde is a complex organic compound with significant potential in synthetic chemistry and biological applications. This article explores its biological activity, focusing on its mechanisms of action, applications in medicinal chemistry, and relevant case studies.

  • Molecular Formula : C20H38O3Si
  • Molecular Weight : 354.61 g/mol
  • CAS Number : 1217450-48-0
  • Physical State : Liquid at room temperature
  • Boiling Point : 165-167 °C

Mechanisms of Biological Activity

The biological activity of this compound is largely attributed to its structural features that allow it to interact with various biological targets. The tert-butyldimethylsilyl (TBDMS) group enhances the compound's lipophilicity, facilitating membrane permeability and interaction with lipid bilayers.

1. Enzyme Inhibition

Research indicates that compounds with similar structures can act as enzyme inhibitors. For instance, TBDMS derivatives have been explored for their potential to inhibit enzymes involved in metabolic pathways, such as indoleamine 2,3-dioxygenase (IDO), which is relevant in cancer therapy .

2. Antioxidant Activity

Some studies suggest that aldehyde compounds exhibit antioxidant properties, which may help in mitigating oxidative stress within cells. This activity can be crucial for developing therapeutic agents aimed at diseases characterized by oxidative damage.

Applications in Medicinal Chemistry

The compound has been utilized as a versatile reagent in synthetic pathways for biologically active molecules. Its role as an aldol donor and acceptor has been particularly noted in the synthesis of complex carbohydrates and natural products.

Case Studies

  • Synthesis of Natural Products : The compound has been employed in the total synthesis of various natural products like (+)-ambruticin and (−)-salinosporamide A. These compounds are known for their anticancer properties .
  • Organocatalytic Reactions : In a study by Liu et al., the compound was used in organocatalytic asymmetric assembly reactions to produce iminosugar derivatives with high enantiomeric excess. This method highlights its utility in producing stereochemically complex molecules efficiently .

Research Findings

Recent findings have demonstrated that derivatives of 2-{1-[(Tert-butyldimethylsilyl)oxy]-2,2,4,4-tetramethylcyclobutyl}acetaldehyde can modulate biological pathways effectively:

StudyFindings
Liu et al. (2010)Demonstrated the use of TBDMS derivatives in synthesizing iminosugar derivatives with high enantiomeric excess .
Kremsmayr (2017)Investigated synthetic routes to biologically active compounds using TBDMS-modified substrates .
Patent WO2016037026A1Identified potential applications as IDO antagonists for cancer treatment .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.